![molecular formula C18H21NO2 B5335028 N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide](/img/structure/B5335028.png)
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide, also known as Fasoracetam, is a nootropic compound that belongs to the racetam family. It was first synthesized in the 1990s by the Japanese pharmaceutical company Nippon Shinyaku. Fasoracetam has been found to have potential therapeutic applications in the treatment of various neurological disorders, including attention deficit hyperactivity disorder (ADHD), anxiety, and depression.
Mechanism of Action
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide works by modulating the activity of several neurotransmitters in the brain, including acetylcholine, GABA, and glutamate. It has been found to increase the density of GABA-B receptors, which are involved in the regulation of anxiety and stress. It also enhances the release of acetylcholine, which is important for learning and memory.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on the brain. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons. It also increases the density of dendritic spines, which are involved in synaptic plasticity.
Advantages and Limitations for Lab Experiments
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It is also stable and can be stored for long periods of time. However, one limitation is that it is relatively expensive compared to other nootropic compounds.
Future Directions
There are several future directions for research on N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide. One area of interest is its potential therapeutic applications in the treatment of ADHD. It has been found to improve cognitive function and attention in animal studies, and there is some evidence to suggest that it may be effective in humans as well. Another area of interest is its potential use in the treatment of anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects in animal studies, and further research is needed to determine its efficacy in humans. Finally, there is interest in exploring the potential of this compound as a cognitive enhancer for healthy individuals.
Synthesis Methods
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide can be synthesized through a multi-step process starting from 3-methylbenzaldehyde and 2-methoxyphenethylamine. The synthesis involves the formation of an imine intermediate, which is then reduced to form the final product. The yield of the synthesis process is typically around 30-40%.
Scientific Research Applications
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. In animal studies, it has been found to improve cognitive function, increase synaptic plasticity, and enhance memory retention. It has also been shown to have anxiolytic and antidepressant effects.
Properties
IUPAC Name |
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-14-6-5-7-15(12-14)13-18(20)19-11-10-16-8-3-4-9-17(16)21-2/h3-9,12H,10-11,13H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYHAOQMZBBPQAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NCCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.